Cas no 866020-20-4 (methyl 2-[4-(3-chloropropanamido)phenoxy]benzoate)

• Product Name: methyl 2-[4-(3-chloropropanamido)phenoxy]benzoate
• CAS No: 866020-20-4
• CID: 4662397
• Update Time: 2025-10-28

methyl 2-[4-(3-chloropropanamido)phenoxy]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[4-(3-chloropropanamido)phenoxy]benzoate

Additional information on methyl 2-[4-(3-chloropropanamido)phenoxy]benzoate

Comprehensive Overview of Methyl 2-[4-(3-Chloropropanamido)Phenoxy]Benzoate (CAS No. 866020-20-4)

Methyl 2-[4-(3-chloropropanamido)phenoxy]benzoate (CAS No. 866020-20-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This ester derivative, characterized by its phenoxy benzoate backbone and 3-chloropropanamido substituent, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₇H₁₆ClNO₄, reflects a balanced hydrophobicity and reactivity, making it a versatile building block for drug discovery and material science.

In recent years, the demand for methyl 2-[4-(3-chloropropanamido)phenoxy]benzoate has surged, particularly in the context of targeted drug delivery systems and sustainable agrochemical formulations. Researchers are increasingly exploring its role in modulating enzyme activity or as a pro-drug candidate, aligning with the growing focus on precision medicine. The compound's chloropropanamide moiety also contributes to its stability under physiological conditions, a feature highly sought after in bioconjugation chemistry.

From an industrial perspective, CAS 866020-20-4 is synthesized via a multi-step process involving esterification and amide coupling reactions. Optimizing its production has become a hot topic, with advancements in green chemistry techniques like microwave-assisted synthesis reducing energy consumption and waste generation. This aligns with the global push toward environmentally friendly manufacturing, a frequently searched term in scientific databases and AI-driven research platforms.

The compound's spectroscopic properties (e.g., NMR, IR) have been extensively documented, aiding in quality control during large-scale production. Analytical chemists often highlight its distinct chromatographic behavior in HPLC, which is crucial for purity assessments. These technical details address common queries from quality assurance professionals searching for analytical method validation protocols.

Emerging studies suggest potential applications of methyl 2-[4-(3-chloropropanamido)phenoxy]benzoate in polymer chemistry, where it could act as a monomer for functional materials. This intersects with the rising interest in smart materials and biodegradable polymers, topics frequently trending in material science forums. Its compatibility with click chemistry reactions further expands its utility in nanotechnology applications.

Regulatory compliance remains a critical consideration for users of this compound. While not classified as hazardous under major chemical inventories, proper handling guidelines are emphasized in Safety Data Sheets (SDS). This responds to the increasing online searches for chemical safety best practices and regulatory documentation by laboratory personnel worldwide.

Future research directions for 866020-20-4 may explore its structure-activity relationships in greater depth, particularly regarding its metabolic pathways. Such investigations would address persistent questions in ADME studies (Absorption, Distribution, Metabolism, Excretion), a dominant theme in pharmacological search queries. Computational chemistry approaches, including molecular docking simulations, are being employed to predict its interactions with biological targets.

In summary, methyl 2-[4-(3-chloropropanamido)phenoxy]benzoate represents a compelling case study in modern chemical innovation. Its multifaceted applications—from pharmaceutical intermediates to advanced material precursors—cater to diverse scientific inquiries while addressing contemporary concerns about sustainable chemistry and molecular design efficiency. The compound's continued relevance is evidenced by its frequent appearance in patent literature and academic publications across interdisciplinary fields.